N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-naphthamide
Description
N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-naphthamide, also known as MNPA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. MNPA is a member of the naphthamide family of compounds, which have been found to have various biological activities.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]naphthalene-2-carboxamide, also known as N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-naphthamide:
Cancer Research
This compound has shown potential as an inhibitor of key proteins involved in cancer progression, such as EGFR and VEGFR-2. These proteins are often overexpressed in various cancers, including triple-negative breast cancer (TNBC). By inhibiting these proteins, the compound could help in developing targeted therapies for cancers that currently lack effective treatments .
Neuropharmacology
N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-naphthamide has been studied for its potential effects on the central nervous system. Its structure suggests it could interact with neurotransmitter receptors, making it a candidate for research into treatments for neurological disorders such as depression, anxiety, and schizophrenia .
Antimicrobial Activity
Research has indicated that this compound may possess antimicrobial properties. Its ability to disrupt bacterial cell membranes or inhibit essential bacterial enzymes makes it a promising candidate for developing new antibiotics, especially in the face of rising antibiotic resistance .
Dermatological Applications
Finally, this compound has been studied for its potential use in dermatology. Its anti-inflammatory and antimicrobial properties could make it useful in treating skin conditions such as acne, psoriasis, and eczema.
Each of these applications highlights the versatility and potential of N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]naphthalene-2-carboxamide in various fields of scientific research.
If you have any specific questions or need further details on any of these applications, feel free to ask!
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]naphthalene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29N3O2/c1-27-13-15-28(16-14-27)24(20-9-11-23(30-2)12-10-20)18-26-25(29)22-8-7-19-5-3-4-6-21(19)17-22/h3-12,17,24H,13-16,18H2,1-2H3,(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXVLBDLFHTXPLP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C2=CC3=CC=CC=C3C=C2)C4=CC=C(C=C4)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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